81-25-4

Cholic acid

In Stock

• CAS RN:
• 81-25-4

• Formula:
• C24H40O5

• InChI:
• InChI=1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16-,17+,18+,19-,20+,22+,23+,24-/m1/s1

• InChIKey:
• BHQCQFFYRZLCQQ-XXDQCAAPSA-N

• Non-denaturing ionic detergent used for extraction of membrane proteins. Major primary bile acid produced in the liver and usually conjugated with glycine or taurine to form bile salts. Facilitates fat absorption and cholesterol excretion.
  Cholic acid is a primary bile acid. It is formed from cholesterol via a multistep process catalyzed by the cytochrome P450 (CYP) isoforms CYP7A1, CYP8B1, and CYP27A1. Cholic acid is conjugated to glycine or taurine by bile acid-CoA:amino acid N-acyltransferase (BAAT) to produce glycocholic acid (GCA; ) and taurocholic acid (TCA; ), respectively, in the liver, and is transformed into the secondary bile acid deoxycholic acid (DCA; ) by intestinal microbiota. It induces C. difficile colony formation in an agar dilution assay when used at a concentration of 0.1% w/v. Dietary administration of cholic acid (0.4% w/w) increases s...

Lophenol

• CAS RN:
• 481-25-4

• Formula:
• C28H48O

• InChI:
• InChI=1S/C28H48O/c1-18(2)8-7-9-19(3)22-12-13-24-21-10-11-23-20(4)26(29)15-17-28(23,6)25(21)14-16-27(22,24)5/h10,18-20,22-26,29H,7-9,11-17H2,1-6H3/t19-,20+,22-,23+,24+,25+,26+,27-,28+/m1/s1

• InChIKey:
• LMYZQUNLYGJIHI-SPONXPENSA-N

• Lophenol has potent inhibitory activity against human cancer cell lines such as liver cancer, nasopharyngeal and colon cancer cells.

n-(Prop-2-en-1-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide

In Stock

• CAS RN:
• 68281-25-4

• Formula:
• C12H13NO3

• InChI:
• InChI=1S/C12H13NO3/c1-2-7-13-12(14)11-8-15-9-5-3-4-6-10(9)16-11/h2-6,11H,1,7-8H2,(H,13,14)

• InChIKey:
• PNMWAHCSBXANLU-UHFFFAOYSA-N

• N-(Prop-2-en-1-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.

5-(Pyridin-4-yl)-1,3,4-thiadiazole-2-thiol

In Stock

• CAS RN:
• 13581-25-4

• Formula:
• C7H5N3S2

• InChI:
• InChI=1S/C7H5N3S2/c11-7-10-9-6(12-7)5-1-3-8-4-2-5/h1-4H,(H,10,11)

• InChIKey:
• BSPHQWQMWIUIPM-UHFFFAOYSA-N

• 5-(Pyridin-4-yl)-1,3,4-thiadiazole-2-thiol is a useful research compound. Its molecular formula is C7H5N3S2 and its molecular weight is 195.3 g/mol. The purity is usually 95%.

Ribosylparomamine

• CAS RN:
• 55781-25-4

• Formula:
• C17H33N3O11

• InChI:
• InChI=1S/C17H33N3O11/c18-4-1-5(19)14(30-16-8(20)12(26)10(24)6(2-21)28-16)15(9(4)23)31-17-13(27)11(25)7(3-22)29-17/h4-17,21-27H,1-3,18-20H2/t4-,5+,6-,7-,8-,9+,10-,11-,12-,13-,14-,15-,16-,17+/m1/s1

• InChIKey:
• QTUJBJINYXOXOU-GDUAHMARSA-N

• Ribosylparomamine is an aminoglycoside antibiotic.

Copper, isotope of mass 64

• CAS RN:
• 13981-25-4

• Formula:
• Cu

• InChI:
• InChI=1S/Cu/i1+0

• InChIKey:
• RYGMFSIKBFXOCR-IGMARMGPSA-N

• Copper-64 is a radiopharmaceutical usually found in the +2 oxidation state as the complexes including the +1 state tend to be more unstable. It is used in molecular radiotherapy and positron emission tomography.

Kuraridine

In Stock

• CAS RN:
• 34981-25-4

• Formula:
• C26H30O6

• InChI:
• InChI=1S/C26H30O6/c1-15(2)6-7-18(16(3)4)12-20-23(30)14-24(32-5)25(26(20)31)21(28)11-9-17-8-10-19(27)13-22(17)29/h6,8-11,13-14,18,27,29-31H,3,7,12H2,1-2,4-5H3/b11-9+

• InChIKey:
• PIAPWPAWQGDOMN-PKNBQFBNSA-N

• Kuraridine is a natural product found in Sophora flavescens and Albizia julibrissin with data available.

N-(4-(1-((4-methoxyphenyl)sulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

In Stock

• CAS RN:
• 851781-25-4

• Formula:
• C21H21N3O5S3

• InChI:
• InChI=1S/C21H21N3O5S3/c1-29-17-9-11-18(12-10-17)32(27,28)24-20(21-4-3-13-30-21)14-19(22-24)15-5-7-16(8-6-15)23-31(2,25)26/h3-13,20,23H,14H2,1-2H3

• InChIKey:
• ZEPKFCNCDJHFEF-UHFFFAOYSA-N

• N-(4-(1-((4-methoxyphenyl)sulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C21H21N3O5S3 and its molecular weight is 491.6. The purity is usually 95%.

Cyclopropyl 2-(3,5-dimethylphenyl)ethyl ketone

In Stock

• CAS RN:
• 898781-25-4

• Formula:
• C14H18O

• InChI:
• InChI=1S/C14H18O/c1-10-7-11(2)9-12(8-10)3-6-14(15)13-4-5-13/h7-9,13H,3-6H2,1-2H3

• InChIKey:
• PPWXFIUFJGYPLY-UHFFFAOYSA-N

• Cyclopropyl 2-(3,5-dimethylphenyl)ethyl ketone is a useful research compound. Its molecular formula is C14H18O and its molecular weight is 202.29 g/mol. The purity is usually 95%.

3-benzyl-2,2-dimethylcyclopropane-1-carboxylic acid

In Stock

• CAS RN:
• 1506581-25-4

• Formula:
• C13H16O2

• 3-benzyl-2,2-dimethylcyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C13H16O2 and its molecular weight is 204.3. The purity is usually 95%.

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((6-ethyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide

In Stock

• CAS RN:
• 1111281-25-4

• Formula:
• C22H20N4O5S2

• InChI:
• InChI=1S/C22H20N4O5S2/c1-2-26-16-6-4-3-5-15(16)21-19(33(26,28)29)12-23-22(25-21)32-13-20(27)24-14-7-8-17-18(11-14)31-10-9-30-17/h3-8,11-12H,2,9-10,13H2,1H3,(H,24,27)

• InChIKey:
• OVNCVMFKFIQCTC-UHFFFAOYSA-N

• N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((6-ethyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H20N4O5S2 and its molecular weight is 484.55. The purity is usually 95%.

3-Methylpyridin-2-yl 4-methylbenzenesulfonate

In Stock

• CAS RN:
• 1174281-25-4

• Formula:
• C13H13NO3S

• InChI:
• InChI=1S/C13H13NO3S/c1-10-5-7-12(8-6-10)18(15,16)17-13-11(2)4-3-9-14-13/h3-9H,1-2H3

• InChIKey:
• HKIYRHMDRFFWOS-UHFFFAOYSA-N

• 3-Methylpyridin-2-yl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C13H13NO3S and its molecular weight is 263.31. The purity is usually 95%.

N-[(5-benzoylthiophen-2-yl)methyl]-4-bromobenzamide

In Stock

• CAS RN:
• 1705181-25-4

• Formula:
• C19H14BrNO2S

• InChI:
• InChI=1S/C19H14BrNO2S/c20-15-8-6-14(7-9-15)19(23)21-12-16-10-11-17(24-16)18(22)13-4-2-1-3-5-13/h1-11H,12H2,(H,21,23)

• InChIKey:
• QTTUVJHTRIANCN-UHFFFAOYSA-N

• N-[(5-benzoylthiophen-2-yl)methyl]-4-bromobenzamide is a useful research compound. Its molecular formula is C19H14BrNO2S and its molecular weight is 400.3 g/mol. The purity is usually 95%.

N-[Cyclopropyl(1,3-thiazol-2-yl)methyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2175581-25-4

• Formula:
• C10H12N2OS

• InChI:
• InChI=1S/C10H12N2OS/c1-2-8(13)12-9(7-3-4-7)10-11-5-6-14-10/h2,5-7,9H,1,3-4H2,(H,12,13)

• InChIKey:
• IJDCAPCEKHNYNK-UHFFFAOYSA-N

• N-[Cyclopropyl(1,3-thiazol-2-yl)methyl]prop-2-enamide is a useful research compound. Its molecular formula is C10H12N2OS and its molecular weight is 208.28. The purity is usually 95%.